Cas no 1250244-91-7 (Benzenemethanesulfonamide, α-cyclopropyl-4-methyl-)
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- cyclopropyl(4-methylphenyl)methanesulfonamide
- Cyclopropyl-(4-methylphenyl)methanesulfonamide
- Benzenemethanesulfonamide, α-cyclopropyl-4-methyl-
-
- Inchi: 1S/C11H15NO2S/c1-8-2-4-9(5-3-8)11(10-6-7-10)15(12,13)14/h2-5,10-11H,6-7H2,1H3,(H2,12,13,14)
- InChI Key: RRPRTYJDZDMSTI-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC(C)=CC=1)C1CC1)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 308
- XLogP3: 1.6
- Topological Polar Surface Area: 68.5
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679618-0.05g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 0.05g |
$1020.0 | 2023-03-11 | ||
| Enamine | EN300-679618-0.1g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 0.1g |
$1068.0 | 2023-03-11 | ||
| Enamine | EN300-679618-0.25g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 0.25g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-679618-0.5g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 0.5g |
$1165.0 | 2023-03-11 | ||
| Enamine | EN300-679618-1.0g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679618-2.5g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 2.5g |
$2379.0 | 2023-03-11 | ||
| Enamine | EN300-679618-5.0g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 5.0g |
$3520.0 | 2023-03-11 | ||
| Enamine | EN300-679618-10.0g |
cyclopropyl(4-methylphenyl)methanesulfonamide |
1250244-91-7 | 10.0g |
$5221.0 | 2023-03-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374405-50mg |
n-Cyclopropyl-N-(p-tolyl)methanesulfonamide |
1250244-91-7 | 98% | 50mg |
¥22032.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374405-100mg |
n-Cyclopropyl-N-(p-tolyl)methanesulfonamide |
1250244-91-7 | 98% | 100mg |
¥23068.00 | 2024-08-09 |
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on Benzenemethanesulfonamide, α-cyclopropyl-4-methyl-
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- (CAS No. 1250244-91-7): A Comprehensive Overview
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- (CAS No. 1250244-91-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-cyclopropyl-4-methylbenzenemethanesulfonamide, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.
Chemical Properties
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- is a white crystalline solid with a molecular formula of C13H16O2S and a molecular weight of 236.33 g/mol. The compound exhibits excellent thermal stability and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its chemical structure consists of a benzene ring substituted with a cyclopropyl group at the α-position and a methyl group at the 4-position, along with a sulfonamide functional group. These structural elements contribute to its unique physical and chemical properties.
Synthesis Methods
The synthesis of Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- has been extensively studied in the literature. One common approach involves the reaction of α-cyclopropyl-4-methylbenzene with sulfuryl chloride to form the corresponding sulfonyl chloride intermediate. This intermediate is then treated with ammonia or an amine derivative to yield the final product. Another method involves the nucleophilic substitution of a halogenated derivative of α-cyclopropyl-4-methylbenzene with sodium sulfite in an aqueous medium, followed by neutralization and purification steps.
Biological Activities
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- has shown promising biological activities in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, studies have explored its anti-inflammatory properties, suggesting potential applications in the management of inflammatory diseases. The compound's ability to modulate cellular signaling pathways has also been investigated, highlighting its multifaceted therapeutic potential.
Recent Research Developments
In recent years, significant advancements have been made in understanding the pharmacological profile of Benzenemethanesulfonamide, α-cyclopropyl-4-methyl-. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in lipid metabolism, which could have implications for the treatment of obesity and related metabolic disorders. Another study published in Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory effects in animal models of inflammation, demonstrating significant reductions in inflammatory markers.
Furthermore, ongoing research is focusing on optimizing the pharmacokinetic properties of Benzenemethanesulfonamide, α-cyclopropyl-4-methyl-. Scientists are investigating prodrug strategies to enhance its bioavailability and reduce potential side effects. These efforts aim to improve the therapeutic index and broaden its clinical applications.
Clinical Applications
The potential clinical applications of Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- are diverse and promising. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its metabolic effects suggest potential use in managing obesity and type 2 diabetes mellitus. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.
Safety Considerations
Safety is a critical aspect of any pharmaceutical compound's development. Preclinical toxicology studies have shown that Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research is focused on identifying any potential adverse effects and developing strategies to mitigate them.
Conclusion
Benzenemethanesulfonamide, α-cyclopropyl-4-methyl- (CAS No. 1250244-91-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing treatments in various medical fields.
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